Cas no 924819-97-6 (N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924819-97-6
• MF: C₂₁H₁₅FN₄O
• MW: 358.368407487869
• CID: 5441570
• PubChem ID: 16649148
• Update Time: 2025-06-11

N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide
• STK950241
• 924819-97-6
• F3159-0075
• AKOS002308884
• N-(4-fluorophenyl)-1,5-diphenyltriazole-4-carboxamide
• N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H15FN4O/c22-16-11-13-17(14-12-16)23-21(27)19-20(15-7-3-1-4-8-15)26(25-24-19)18-9-5-2-6-10-18/h1-14H,(H,23,27)
• InChI Key： UYKPTCCOTKLKRR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 358.12298928g/mol
• Monoisotopic Mass: 358.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.70±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924819-97-6)

N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 924819-97-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluorine atom at the 4-position of the phenyl ring and the carboxamide functional group at the 4-position of the triazole ring contributes to its unique chemical and pharmacological properties.

The synthesis and characterization of N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide have been extensively studied due to its potential applications in drug discovery. The fluorine atom is a key substituent in medicinal chemistry, often enhancing metabolic stability and binding affinity to biological targets. The diphenyl group in the triazole ring further influences the electronic properties and reactivity of the molecule, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in triazole derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The structural features of N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, make it an attractive candidate for further investigation.

The carboxamide group in this compound is another critical feature that contributes to its pharmacological activity. Carboxamides are known for their ability to modulate enzyme activity and receptor binding. In particular, the carboxamide functionality can participate in hydrogen bonding interactions with amino acid residues in protein targets, which is essential for achieving high affinity and selectivity. This makes N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for development as a therapeutic agent.

The latest research in this area has focused on exploring the biological activity of N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer and inflammation. For instance, preliminary studies have shown that this compound can inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways that drive tumor growth. Additionally, it has been found to exhibit anti-inflammatory properties by modulating cytokine production.

The synthetic route to N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the phenyl ring is achieved through fluorination reactions using appropriate reagents. Subsequent steps involve condensation reactions to form the triazole ring and introduction of the carboxamide group. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

The characterization of N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide has been performed using a range of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure of the compound. High-resolution mass spectrometry (HRMS) has also been employed to determine the molecular weight and confirm the absence of impurities. Additionally, X-ray crystallography has been used to elucidate the crystal structure of the compound, providing insights into its molecular geometry and packing arrangement.

The pharmacokinetic properties of N-(4-fluorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for developing it into a viable drug candidate. Further research is ongoing to optimize these pharmacokinetic parameters through structural modifications.

In conclusion，N-(4-fluorophenyl)-1，5-diphenyl-lH-l，2，3-triazole-l-carboxamide (CAS No．924819～97～6) is a promising compound with significant potential in pharmaceutical applications．Its unique structural features，including the presence of a fluorine atom and a carboxamide group，make it an attractive scaffold for drug discovery．Recent studies have highlighted its biological activity，particularly its ability to inhibit kinases and exhibit anti-inflammatory properties．Further research is needed to optimize its synthetic route，pharmacokinetic properties，and develop it into a therapeutic agent．The continued exploration of this compound will contribute valuable insights into medicinal chemistry and drug development．